1-(Heptan-2-yl)-1H-pyrazol-4-amine

• IUPAC Name: 1-heptan-2-ylpyrazol-4-amine
• InChI: InChI=1S/C10H19N3/c1-3-4-5-6-9(2)13-8-10(11)7-12-13/h7-9H,3-6,11H2,1-2H3
• InChI Key: FMWQZUYUGRZDKW-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC(C)N1C=C(C=N1)N
• Molecular Formula: C10H19N3
• Molecular Weight: 181.28 g/mol

Description

The compound “1-(Heptan-2-yl)-1H-pyrazol-4-amine” is a complex organic molecule. It likely contains a pyrazole group, which is a type of heterocyclic aromatic organic compound, and a heptan-2-yl group, which is a seven-carbon alkyl chain.

Synthesis Analysis

While specific synthesis methods for “1-(Heptan-2-yl)-1H-pyrazol-4-amine” are not available, similar compounds have been synthesized through various methods. For instance, 1,3-disubstituted ureas containing a bicyclic lipophilic group were synthesized by the reactions of bicyclo[2.2.1]heptane-2-yl isocyanate with amines.

Scientific Research Applications

Synthesis and Chemical Properties

1-(Heptan-2-yl)-1H-pyrazol-4-amine serves as a building block in the synthesis of heterocyclic compounds. It is utilized in preparing a wide range of heterocycles, such as pyrazolo-imidazoles, -thiazoles, spiropyridines, spiropyrroles, and spiropyrans, due to its reactivity and ability to undergo various chemical transformations. This versatility makes it an essential compound in organic synthesis, contributing to the development of new materials and molecules with potential applications in different fields, including pharmaceuticals (Gomaa & Ali, 2020).

Medicinal Applications

The significance of pyrazoline derivatives, including 1-(Heptan-2-yl)-1H-pyrazol-4-amine, extends to medicinal chemistry. These compounds have shown a range of biological activities, which have spurred interest in their development as therapeutic agents. Recent studies have highlighted the potential of pyrazoline derivatives in anticancer research, indicating their ability to exhibit significant biological effects. This has encouraged further investigation into these compounds as potential anticancer agents, demonstrating the critical role of pyrazoline chemistry in the search for new therapeutic solutions (Ray et al., 2022).

Future Directions

While specific future directions for “1-(Heptan-2-yl)-1H-pyrazol-4-amine” are not available, research into similar compounds continues to be a promising field. For instance, the development of enantioselective approaches to functionalized bicyclo[2.2.1]heptanes is critical for target-oriented and diversity-oriented syntheses of related biologically significant molecules.